Cas no 2270911-38-9 (3-(4-Iodophenoxy)-azetidine hydrochloride)

• Product Name: 3-(4-Iodophenoxy)-azetidine hydrochloride
• CAS No: 2270911-38-9
• MF: C₉H₁₁ClINO
• MW: 311.55
• CID: 5526416
• PubChem ID: 134814515
• Update Time: 2025-06-14

3-(4-Iodophenoxy)-azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodophenoxy)-azetidine hydrochloride
• G74373
• 3-(4-iodophenoxy)azetidine;hydrochloride
• 2270911-38-9
• A1-11238
• 3-(4-Iodo-phenoxy)-azetidine hydrochloride
• DB-150745
• 3-(4-Iodophenoxy)azetidine hydrochloride

• Inchi： 1S/C9H10INO.ClH/c10-7-1-3-8(4-2-7)12-9-5-11-6-9;/h1-4,9,11H,5-6H2;1H
• InChI Key： GGWDUOFKCLXZRK-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=C(I)C=C2)C1.[H]Cl

Computed Properties

• Exact Mass: 310.95739g/mol
• Monoisotopic Mass: 310.95739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-Iodophenoxy)-azetidine hydrochloride

Research Brief on 3-(4-Iodophenoxy)-azetidine hydrochloride (CAS: 2270911-38-9): Recent Advances and Applications

3-(4-Iodophenoxy)-azetidine hydrochloride (CAS: 2270911-38-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine core and iodophenoxy substituent, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, enabling the synthesis of biologically active molecules with enhanced pharmacological properties.

One of the key areas of interest surrounding 3-(4-Iodophenoxy)-azetidine hydrochloride is its utility in the design of small-molecule modulators targeting specific biological pathways. Researchers have employed this compound in the synthesis of ligands for G protein-coupled receptors (GPCRs), a class of proteins implicated in a wide range of physiological processes and diseases. The iodophenoxy moiety, in particular, has been shown to contribute to the binding affinity and selectivity of these ligands, making it a valuable structural feature in drug design.

Recent publications have also explored the compound's potential in the development of radiopharmaceuticals. The presence of the iodine atom in 3-(4-Iodophenoxy)-azetidine hydrochloride offers opportunities for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Preliminary studies suggest that derivatives of this compound could serve as promising probes for visualizing specific molecular targets in vivo, thereby aiding in the diagnosis and monitoring of diseases such as cancer and neurological disorders.

In addition to its applications in drug discovery and imaging, 3-(4-Iodophenoxy)-azetidine hydrochloride has been investigated for its role in chemical biology studies. Researchers have utilized this compound as a tool to probe protein-ligand interactions and to elucidate the mechanisms of action of various biological targets. Its modular structure allows for easy derivatization, facilitating the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Despite these promising developments, challenges remain in the widespread adoption of 3-(4-Iodophenoxy)-azetidine hydrochloride in pharmaceutical applications. Issues such as synthetic scalability, stability under physiological conditions, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.

In conclusion, 3-(4-Iodophenoxy)-azetidine hydrochloride (CAS: 2270911-38-9) represents a valuable scaffold in modern medicinal chemistry and chemical biology. Its unique structural features and versatile applications make it a compound of interest for researchers aiming to develop innovative therapies and diagnostic tools. As the field continues to evolve, further investigations into its mechanisms and applications are expected to yield significant advancements in the treatment and understanding of complex diseases.